Cas no 770649-81-5 ((2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid)

• Product Name: (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid
• CAS No: 770649-81-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 551294
• Update Time: 2025-07-25

(2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1,2-dimethyl-, (2R,3R)-rel-
• 3-Piperidinecarboxylicacid, 1,2-dimethyl-, cis- (9CI)
• (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid
• 3-Piperidinecarboxylicacid,1,2-dimethyl-,cis-(9CI)
• 3-Piperidinecarboxylic acid, 1,2-dimethyl-, (2R,3R)-rel-

• Inchi： 1S/C8H15NO2/c1-6-7(8(10)11)4-3-5-9(6)2/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： SRXDWIAHDAJHGN-RNFRBKRXSA-N
• SMILES： N1(C)CCC[C@@H](C(O)=O)[C@H]1C

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Additional information on (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid

Comprehensive Overview of (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid (CAS No. 770649-81-5)

The compound (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid (CAS No. 770649-81-5) is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The demand for high-purity chiral compounds like this has surged, driven by advancements in asymmetric synthesis and green chemistry.

One of the most searched questions about (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid revolves around its synthetic routes and applications in medicinal chemistry. Recent studies highlight its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in drug development. Additionally, its carboxylic acid moiety allows for further derivatization, making it a versatile building block for peptide mimetics and small-molecule probes. The compound’s stereospecificity is also critical for achieving high enantiomeric purity, a key concern in regulatory approvals for pharmaceuticals.

From an industrial perspective, CAS No. 770649-81-5 is often discussed in the context of scale-up challenges and cost-effective production. Innovations in continuous flow chemistry and catalytic asymmetric hydrogenation have addressed some of these challenges, aligning with the growing emphasis on sustainable manufacturing. Environmental, social, and governance (ESG) metrics are now influencing chemical procurement, and suppliers of this compound are adapting by optimizing solvent recovery and energy-efficient processes.

The analytical characterization of (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid is another area of interest. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for verifying its purity and stereochemical integrity. Researchers frequently search for reference spectra and analytical protocols, underscoring the need for standardized data in public databases. The compound’s physicochemical properties, such as solubility and stability, are also critical for formulation scientists working on drug delivery systems.

In the realm of computational chemistry, CAS No. 770649-81-5 serves as a model for studying molecular docking and quantum mechanical calculations. Its rigid piperidine scaffold and hydrogen-bonding capacity make it a useful template for virtual screening campaigns. With the rise of artificial intelligence (AI) in drug design, this compound’s structural features are being leveraged to train machine learning algorithms for predicting bioactivity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles.

Finally, the commercial availability of (2S,3S)-1,2-dimethylpiperidine-3-carboxylic acid is a common query among buyers. Suppliers often highlight custom synthesis, bulk pricing, and regulatory compliance (e.g., REACH, GMP) as key selling points. The compound’s niche applications in agrochemicals and flavor/fragrance industries further diversify its market potential. As the scientific community continues to explore its uses, this compound remains a focal point for innovation in chiral chemistry and life sciences.